Cas no 105125-00-6 (3'-Bromo-2,2':5',2''-terthiophene)

3'-Bromo-2,2':5',2''-terthiophene structure
105125-00-6 structure
Product Name:3'-Bromo-2,2':5',2''-terthiophene
CAS No:105125-00-6
MF:C12H7BrS3
MW:327.28297829628
MDL:MFCD27976807
CID:162679
PubChem ID:253662039
Update Time:2024-11-03

3'-Bromo-2,2':5',2''-terthiophene Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2''-Terthiophene,3'-bromo-
    • 3'-Bromo-2,2':5',2''-terthiophene
    • 3-Bromo-2,5-di(2-thienyl)thiophene
    • 3-bromo-2,5-dithiophen-2-ylthiophene
    • 2,2':5',2''-Terthiophene, 3'-bromo-
    • 2,5-di(2-thienyl)-3-bromothiophene
    • 3-bromo-2,5-bis(2-thienyl)thiophene
    • AK160945
    • B4050
    • 2~3~-Bromo-1~2~,2~2~:2~5~,3~2~-terthiophene
    • MFCD27976807
    • AS-56482
    • 3'-BroMo-2,2'
    • SCHEMBL1629985
    • AKOS024462345
    • 4-bromo-5-(thiophen-2-yl)-2,2'-bithiophene
    • A896072
    • 105125-00-6
    • DTXSID10909353
    • MDL: MFCD27976807
    • Inchi: 1S/C12H7BrS3/c13-8-7-11(9-3-1-5-14-9)16-12(8)10-4-2-6-15-10/h1-7H
    • InChI Key: FGBHDLKMGUOJBA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=CC=CS2)SC=1C1=CC=CS1

Computed Properties

  • Exact Mass: 325.88900
  • Monoisotopic Mass: 325.889
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7
  • XLogP3: 5

Experimental Properties

  • Density: 1.599
  • Melting Point: 38.0 to 42.0 °C
  • Boiling Point: 376.9°Cat760mmHg
  • Flash Point: 181.7°C
  • Refractive Index: 1.69
  • PSA: 84.72000
  • LogP: 5.96760
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3'-Bromo-2,2':5',2''-terthiophene Security Information

3'-Bromo-2,2':5',2''-terthiophene Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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3'-Bromo-2,2':5',2''-terthiophene Production Method

3'-Bromo-2,2':5',2''-terthiophene Related Literature

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